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Compound of Interest

Compound Name:
1-Cyclopropyl-4-methoxy-1H-

indole

Cat. No.: B8152257 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Cyclopropyl-4-methoxy-1H-indole was

located. The following guidelines are based on a conservative assessment of safety data for

structurally related compounds, including indole and various methoxy-substituted indoles and

phenols. It is imperative to treat this compound with a high degree of caution, assuming it may

possess hazards similar to or greater than its analogues. A thorough risk assessment should

be conducted by qualified personnel before handling this substance.

Hazard Identification and Classification
Based on data for related compounds, 1-Cyclopropyl-4-methoxy-1H-indole is anticipated to

be harmful if swallowed, toxic in contact with skin, cause serious eye irritation, and may cause

an allergic skin reaction.[1][2] It is also suspected of causing genetic defects, cancer, and may

damage fertility or the unborn child.[1] The compound is expected to be toxic to aquatic life.[1]

[2]

Table 1: GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[2]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2]

Carcinogenicity 2
H351: Suspected of causing

cancer[1]

Reproductive Toxicity 1A
H360: May damage fertility or

the unborn child[1]

Hazardous to the Aquatic

Environment, Acute
2 H401: Toxic to aquatic life[1]

Hazardous to the Aquatic

Environment, Chronic
3

H412: Harmful to aquatic life

with long lasting effects

Physical and Chemical Properties
The exact physical and chemical properties of 1-Cyclopropyl-4-methoxy-1H-indole are not

readily available. The properties of 4-Methoxyindole are provided below as an estimate.

Table 2: Physical and Chemical Properties (4-Methoxyindole)
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Property Value

Physical State Solid[3]

Appearance White[3]

Molecular Formula C9H9NO[3]

Molecular Weight 147.18 g/mol [3]

Melting Point 69 - 71 °C (156.2 - 159.8 °F)[3]

Boiling Point 181 - 183 °C (357.8 - 361.4 °F)[3]

Solubility No information available[3]

Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following represents the minimum required

protection:

Hand Protection: Wear impervious gloves (e.g., nitrile rubber) at all times. Change gloves

immediately if contaminated.

Eye/Face Protection: Use chemical safety goggles and a face shield.[3]

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing such

as an apron or coveralls for larger quantities. Ensure clothing is changed immediately if

contaminated.[3]

Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved respirator with an appropriate particulate filter.

Engineering Controls
Ventilation: Handle this compound exclusively in a certified chemical fume hood.[4]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.
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Handling and Storage Protocol
Handling:

Before use, ensure all safety precautions have been read and understood.[1]

Avoid all personal contact. Do not breathe dust, fumes, or vapors.[1]

Weigh and transfer the solid material in a fume hood to prevent inhalation of dust.

Prepare solutions in the fume hood.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.[3]

Consider storage under an inert atmosphere as some indole derivatives can be air-

sensitive.[3]

First-Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Seek immediate medical attention.[4]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[4]
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If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[4]

Spill and Waste Disposal
Spill Response:

Evacuate the area and prevent entry of unnecessary personnel.

Wear appropriate PPE as described in section 3.1.

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

sealed container for disposal.[3]

For solutions, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Visualization of Experimental Workflow
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Safe Handling Workflow for 1-Cyclopropyl-4-methoxy-1H-indole
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Caption: Workflow for the safe handling of 1-Cyclopropyl-4-methoxy-1H-indole.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8152257?utm_src=pdf-body-img
https://www.benchchem.com/product/b8152257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8152257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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